N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methylsulfanylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methylsulfanylbenzamide is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure and Biological Activities
One study describes the crystal structure, Hirshfeld surfaces, and biological activities of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives. These compounds were synthesized and characterized, with their intermolecular hydrogen bonds and Hirshfeld surfaces analyzed. Additionally, their in vitro biological activities, including antioxidant and antibacterial effects against Staphylococcus aureus, were examined, revealing good antibacterial and potent antioxidant activities for certain derivatives (Subbulakshmi N. Karanth et al., 2019).
Antimicrobial Activity and Cytotoxicity
Another research focus is on the synthesis, antimicrobial activity, and cytotoxicity of novel oxadiazole derivatives. Through ring closure reactions and nucleophilic substitution reactions, various compounds were obtained and screened for their antimicrobial activities against a range of pathogens. The study found that several derivatives exhibited high antibacterial activity against Pseudomonas aeruginosa and significant inhibitory activity against Candida albicans. Additionally, their cytotoxic effects were evaluated, with some compounds displaying promising activity against NIH/3T3 cells (Z. Kaplancıklı et al., 2012).
Pharmacological Evaluation and Molecular Docking
The synthesis, pharmacological evaluation, molecular docking, and cytotoxicity studies on N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides have also been conducted. These derivatives showcased potential as antibacterial agents and moderate inhibitors of α-chymotrypsin enzyme, demonstrating the antibacterial potential and moderate anti-enzymatic potential of the synthesized compounds. Moreover, molecular docking studies provided insights into the active binding sites correlating with bioactivity data (S. Z. Siddiqui et al., 2014).
Anticancer Evaluation
Research on the design, synthesis, and anticancer evaluation of 1,3,4-oxadiazole thioether derivatives has identified compounds with superior activity against human cancer cell lines. The incorporation of 2,5-dimethoxyphenyl substituents and organylsulfanyl moiety into the 1,3,4-oxadiazole framework has led to derivatives with excellent activity against breast cancer cell lines, highlighting the potential of these compounds in cancer therapy (N. Polkam et al., 2021).
Properties
IUPAC Name |
N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-11-8-9-12(2)14(10-11)17-20-21-18(23-17)19-16(22)13-6-4-5-7-15(13)24-3/h4-10H,1-3H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNMYDURCDHPYHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3=CC=CC=C3SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.